Cas no 2172509-13-4 (3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine)

• Product Name: 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine
• CAS No: 2172509-13-4
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6588787
• PubChem ID: 165598252
• Update Time: 2025-07-17

3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine
• 2172509-13-4
• EN300-1642582

• Inchi： 1S/C16H31NO/c1-15(2,3)13-8-6-12(7-9-13)14-16(4,5)18-11-10-17-14/h12-14,17H,6-11H2,1-5H3
• InChI Key： PIUVGNGIQXNCGF-UHFFFAOYSA-N
• SMILES： O1CCNC(C1(C)C)C1CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine

Professional Introduction to Compound with CAS No. 2172509-13-4 and Product Name: 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine

The compound identified by the CAS number 2172509-13-4 and the product name 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a tert-butylcyclohexyl moiety and a dimethylmorpholine backbone suggests a combination of steric hindrance and basicity, which are critical factors in determining its pharmacological properties.

In recent years, the exploration of morpholine derivatives has been extensively studied due to their broad spectrum of biological activities. The structural modification of morpholine scaffolds often leads to compounds with enhanced efficacy and reduced side effects. The 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine molecule is no exception, as its design aims to optimize both pharmacokinetic and pharmacodynamic profiles. The tert-butyl group introduces steric bulk, which can influence the compound's solubility and metabolic stability, while the dimethyl substitution enhances the basicity, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly focuses on identifying molecules that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine structure provides a versatile platform for designing molecules that can interact with specific targets. For instance, studies have shown that morpholine derivatives can act as potent inhibitors of certain enzymes and receptors, making them valuable candidates for drug discovery.

The synthesis of 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the tert-butyl group onto the cyclohexane ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the subsequent substitution of the morpholine nitrogen with dimethyl groups demands careful optimization to achieve the desired product configuration. These synthetic steps underscore the complexity involved in developing novel chemical entities for therapeutic use.

Recent advancements in computational chemistry have further accelerated the process of identifying promising candidates like 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine. Molecular modeling techniques allow researchers to predict the binding affinity and interaction patterns of these compounds with biological targets. This approach has been particularly useful in designing molecules with improved pharmacological properties. For example, virtual screening methods have been employed to identify morpholine derivatives that exhibit high selectivity for specific enzymes or receptors, thereby reducing off-target effects.

The potential applications of 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals. The steric hindrance provided by the tert-butyl group can enhance the stability of agrochemical formulations, while the basicity of the dimethylmorpholine moiety allows for interactions with various biomolecules. These properties could lead to innovative solutions in crop protection and industrial applications.

In conclusion, the compound with CAS number 2172509-13-4 and product name 3-(4-tert-butylcyclohexyl)-2,2-dimethylmorpholine represents a significant advancement in chemical research with substantial potential for therapeutic applications. Its unique structural features and predicted biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in developing next-generation pharmaceuticals.